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Compound of Interest

Compound Name:
6-Amino-2-methyl-4H-chromen-4-

one

CAS No.: 75487-98-8

Cat. No.: B6307464

Get Quote

Executive Summary & Compound Identity
6-Amino-2-methylchromone is a privileged heterocyclic scaffold belonging to the flavonoid

class (specifically, chromen-4-ones). It serves as a critical intermediate in the synthesis of

bioactive molecules, including tyrosine kinase inhibitors, anticancer agents, and

neuroprotective drugs.

Crucial Disambiguation: Researchers must distinguish this compound from its structural isomer,

6-amino-4-methylcoumarin (a chromen-2-one). While both share the formula C₁₀H₉NO₂, their

electronic properties, synthesis pathways, and biological targets differ significantly. This guide

focuses exclusively on the chromone (4-one) isomer.

Physicochemical Profile[1][2][3][4][5][6][7]
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Property Data Notes

IUPAC Name
6-amino-2-methyl-4H-

chromen-4-one

Alternative: 6-amino-2-methyl-

1-benzopyran-4-one

Molecular Formula C₁₀H₉NO₂

Molecular Weight 175.18 g/mol Monoisotopic Mass: 175.063

CAS Number Variable by vendor

Often confused with coumarin

CAS 14415-44-2.[1] Verify

structure before purchase.

Melting Point 234–236 °C (Lit.)
Significantly higher than the

coumarin isomer (~167 °C).

Solubility DMSO, DMF, Hot Ethanol
Poorly soluble in water and

non-polar solvents.

Appearance
Yellow to brownish crystalline

solid

Structural Analysis & Visualization
The core structure consists of a benzene ring fused to a

-pyrone ring. The key features are the ketone at position C4, a methyl group at C2, and a
primary amine at C6.
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Figure 1: Structural decomposition of 6-amino-2-methylchromone highlighting key substitution

points.

Synthesis Methodology
The most robust synthetic route utilizes the Kostanecki-Robinson cyclization followed by nitro-

reduction. This method avoids the formation of the coumarin isomer, which is the dominant

product in Pechmann condensations of phenols.

Reaction Scheme
Precursor: 2'-Hydroxy-5'-nitroacetophenone.[2]

Cyclization: Reaction with acetic anhydride and sodium acetate to form 6-nitro-2-

methylchromone.

Reduction: Selective reduction of the nitro group to the amine.[3][4]
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Figure 2: Step-wise synthetic pathway from nitroacetophenone precursor.

Detailed Protocol
Step 1: Synthesis of 6-Nitro-2-methylchromone

Reagents: Mix 2'-hydroxy-5'-nitroacetophenone (10 mmol) with acetic anhydride (15 mL) and

fused sodium acetate (30 mmol).

Conditions: Reflux the mixture at 170–180 °C in an oil bath for 6–8 hours.
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Work-up: Pour the hot reaction mixture onto crushed ice (approx. 100 g) with vigorous

stirring.

Isolation: A solid precipitate will form. Filter, wash with cold water, and recrystallize from

methanol.

Yield: Typically 60–75%.

Checkpoint: The product should be a pale yellow solid.

Step 2: Reduction to 6-Amino-2-methylchromone
Reagents: Suspend the nitro-chromone (5 mmol) in ethanol (20 mL). Add stannous chloride

dihydrate (SnCl₂·2H₂O, 25 mmol).

Reaction: Add concentrated HCl (2 mL) dropwise. Reflux for 2–3 hours. Monitor by TLC (the

amine is more polar than the nitro compound).

Work-up: Cool to room temperature. Neutralize with 10% NaOH solution until pH ~8. Extract

with ethyl acetate (3 x 30 mL).

Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo.

Recrystallize from ethanol/water.

Structural Characterization (Self-Validation)
To ensure the synthesized compound is the chromone and not the coumarin, compare spectral

data against these specific markers.

Nuclear Magnetic Resonance (¹H NMR)
Solvent: DMSO-d₆, 400 MHz.
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Proton Position
Chemical Shift (

, ppm)
Multiplicity Diagnostic Value

H-3 6.15 – 6.25 Singlet (1H)

Critical: Distinguishes

chromone from

coumarin.

H-5 7.20 – 7.30 Doublet (J=2.5 Hz)

meta-coupling to H-7;

shielded by amino

group.

H-7 6.95 – 7.05 Doublet of Doublets

Coupling to H-8

(ortho) and H-5

(meta).

H-8 7.35 – 7.45 Doublet (J=8.8 Hz) ortho-coupling.

NH₂ 5.20 – 5.50 Broad Singlet (2H)
Exchangeable with

D₂O.

CH₃ (C2) 2.30 – 2.40 Singlet (3H)
Characteristic methyl

on the pyrone ring.

Interpretation:

The presence of the H-3 singlet at ~6.2 ppm is the definitive proof of the chromone ring.

In the coumarin isomer (6-amino-4-methylcoumarin), the vinyl proton appears at a similar

range, but the methyl group would be at C4 (shifted downfield) or the substitution pattern

would differ. The most reliable check is ¹³C NMR.

Mass Spectrometry (MS)[4]
ESI-MS (M+H)⁺: Calculated: 176.07; Found: 176.1.

Fragmentation: Loss of CO (28 Da) is characteristic of the pyrone ring system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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